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Compound of Interest

Compound Name: 5-Methylnonane

Cat. No.: B093649 Get Quote

Essential Safety and Handling Guide for 5-
Methylnonane
This guide provides critical safety protocols, personal protective equipment (PPE)

recommendations, and logistical plans for the handling and disposal of 5-Methylnonane (CAS:

15869-85-9). The information is intended for researchers, scientists, and professionals in drug

development to ensure safe laboratory practices.

Chemical Properties and Hazards
5-Methylnonane is a flammable liquid and vapor.[1][2] It may be fatal if swallowed and enters

the airways, posing a significant aspiration hazard.[1][2] Understanding its physical properties

is crucial for safe handling.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b093649?utm_src=pdf-interest
https://www.benchchem.com/product/b093649?utm_src=pdf-body
https://www.benchchem.com/product/b093649?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/5-Methylnonane
https://www.tcichemicals.com/US/en/p/M0284
https://pubchem.ncbi.nlm.nih.gov/compound/5-Methylnonane
https://www.tcichemicals.com/US/en/p/M0284
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093649?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₁₀H₂₂ [3][4][5]

Molecular Weight 142.28 g/mol [1][3]

Appearance Colorless to pale yellow liquid [2][4][6]

Boiling Point 165 °C [4][7]

Flash Point 38 °C (100.4 °F) [2][4][7]

Density 0.73 g/cm³ [4][6]

Vapor Pressure 2.5 ± 0.1 mmHg at 25°C [3]

UN Number 3295 [6]

Hazard Class 3 (Flammable Liquid) [6]

Packing Group III [6]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is the primary defense against chemical exposure. The

following recommendations are based on the identified hazards.
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Task
Eye/Face
Protection

Skin Protection
Respiratory
Protection

Low Volume / Short

Duration (e.g.,

preparing solutions in

a fume hood)

Safety glasses with

side shields or

chemical splash

goggles.

Nitrile or neoprene

gloves and a standard

lab coat.

Not generally required

if handled within a

certified chemical

fume hood.

High Volume / Long

Duration (e.g.,

synthesis, purification)

Chemical splash

goggles and a face

shield.

Chemical-resistant

gloves (e.g., Viton®,

butyl rubber) and a

chemically resistant

lab coat or apron.

A NIOSH-approved

respirator with an

organic vapor

cartridge may be

necessary if not

handled in a fume

hood or if ventilation is

inadequate.

Spill Cleanup

Chemical splash

goggles and a face

shield.

Heavy-duty, chemical-

resistant gloves and

disposable coveralls.

A NIOSH-approved

respirator with an

organic vapor

cartridge is

recommended.

Operational Plan: Safe Handling and Storage
Protocol
Adherence to a strict operational protocol is essential to minimize risk.

Preparation:

Risk Assessment: Before beginning work, perform a thorough risk assessment for the

planned procedure.

Ventilation: Ensure work is conducted in a well-ventilated area, preferably within a certified

chemical fume hood.[8][9]

Ignition Sources: Remove all sources of ignition, such as open flames, sparks, and hot

surfaces.[2][8] Use non-sparking tools and explosion-proof equipment.[2][8][9]
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Static Discharge: Ground and bond containers and receiving equipment to prevent static

discharge.[2][8]

PPE: Don the appropriate PPE as specified in the table above.

Handling:

Avoid Contact: Prevent contact with skin and eyes.[8][9]

Container Management: Keep the container tightly closed when not in use.[2]

Personal Hygiene: Do not eat, drink, or smoke in the handling area. Wash hands thoroughly

after handling.

Storage:

Location: Store in a cool, well-ventilated, and locked-up place.[2][8]

Container: Keep containers tightly closed and properly labeled.[2]

Compatibility: Store away from incompatible materials and ignition sources.
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Caption: Workflow for the safe handling and disposal of 5-Methylnonane.
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Emergency and Disposal Plan
Spill Procedures:

Evacuate: Evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Containment: Prevent further leakage or spillage if it is safe to do so.[9]

Cleanup: Absorb the spill with inert material (e.g., dry sand, vermiculite) and collect it into a

suitable, closed container for disposal.[9] Use non-sparking tools for cleanup.[9]

Decontaminate: Clean the spill area thoroughly.

First Aid:

If Swallowed: Immediately call a poison center or doctor.[2] Do NOT induce vomiting.[2]

If on Skin (or hair): Take off immediately all contaminated clothing. Rinse skin with water or

shower.[2]

If Inhaled: Move the person to fresh air.

If in Eyes: Rinse cautiously with water for several minutes.

Disposal Plan:

Waste Identification: All waste containing 5-Methylnonane must be treated as hazardous

waste.

Collection: Collect waste in a dedicated, properly labeled, and sealed container that is

compatible with the chemical. Do not mix with other waste streams.

Disposal: Dispose of the contents and container at an approved waste disposal plant in

accordance with local, state, and federal regulations.[2] The material can be disposed of by a

licensed chemical destruction plant or through controlled incineration with flue gas scrubbing.

[9] Do not discharge into sewer systems.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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